N-(2,4-dimethoxyphenyl)-4-phenoxybutanamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-phenoxybutanamide
• InChI: InChI=1S/C18H21NO4/c1-21-15-10-11-16(17(13-15)22-2)19-18(20)9-6-12-23-14-7-4-3-5-8-14/h3-5,7-8,10-11,13H,6,9,12H2,1-2H3,(H,19,20)
• InChI Key: OOKVKJMPJGBPHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CCCOC2=CC=CC=C2)OC
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-phenoxybutanamide is an organic compound that features a phenyl ring substituted with two methoxy groups at the 2 and 4 positions, and a phenoxybutanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-dimethoxyphenyl)-4-phenoxybutanamide can be achieved through several synthetic routes. One common method involves the reaction of 2,4-dimethoxyaniline with 4-phenoxybutanoyl chloride in the presence of a base such as triethylamine. The reaction typically proceeds under mild conditions, with the formation of the amide bond being the key step.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-dimethoxyphenyl)-4-phenoxybutanamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The amide group can be reduced to form the corresponding amine.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Substitution: Electrophilic reagents such as halogens or nitrating agents can be used under controlled conditions.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-4-phenoxybutanamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its structural similarity to known bioactive compounds.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-4-phenoxybutanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(2,4-dimethoxyphenyl)dithiolopyrrolone derivatives: These compounds share the 2,4-dimethoxyphenyl moiety and have shown antimicrobial activity.

Schiff base hydrazones: Compounds like N ′- [(E)- (2,5-dimethoxyphenyl)methylidene]biphenyl-4-carbohydrazide.

Uniqueness

N-(2,4-dimethoxyphenyl)-4-phenoxybutanamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a phenoxybutanamide moiety with a 2,4-dimethoxyphenyl ring sets it apart from other similar compounds, making it a valuable compound for various research and industrial applications.